8-(4-benzylpiperazin-1-yl)-1-(4-chlorobenzyl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(4-benzylpiperazin-1-yl)-1-[(4-chlorophenyl)methyl]-3,7-dimethylpurine-2,6-dione
• InChI: InChI=1S/C25H27ClN6O2/c1-28-21-22(29(2)25(34)32(23(21)33)17-19-8-10-20(26)11-9-19)27-24(28)31-14-12-30(13-15-31)16-18-6-4-3-5-7-18/h3-11H,12-17H2,1-2H3
• InChI Key: XVKOGGWTNGAYRK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(N=C1N3CCN(CC3)CC4=CC=CC=C4)N(C(=O)N(C2=O)CC5=CC=C(C=C5)Cl)C
• Molecular Formula: C25H27ClN6O2
• Molecular Weight: 479.0 g/mol

Description

8-(4-benzylpiperazin-1-yl)-1-(4-chlorobenzyl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C25H27ClN6O2 and its molecular weight is 478.98. The purity is usually 95%.
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Scientific Research Applications

Receptor Affinity and Psychotropic Activity

A study by Chłoń-Rzepa et al. (2013) introduced a new series of derivatives of 1,3-dimethyl-3,7-dihydro-purine-2,6-diones, aiming to diversify the purine-2,6-dione by introducing hydrophobic substituents. This research aimed to select potent 5-HT1A, 5-HT2A, and 5-HT7 receptor ligands, displaying potential anxiolytic and antidepressant properties. The study highlighted the antidepressant-like effect and anxiolytic-like activity of certain derivatives, emphasizing the advantage of mixed 5-HT1A/5-HT2A/5-HT7 receptor ligands for displaying such activities (Chłoń-Rzepa et al., 2013).

Analgesic and Anti-inflammatory Properties

Further research by Zygmunt et al. (2015) on a group of derivatives showed significant analgesic activity. This study revealed that certain compounds exhibited stronger analgesic and anti-inflammatory effects than the reference drug, suggesting a new class of analgesic and anti-inflammatory agents worth further pharmacological evaluation (Zygmunt et al., 2015).

Molecular Structure and Docking Studies

Ranjith et al. (2022) conducted a comprehensive study on the molecular structure, chemical reactivity, and molecular docking of a related compound, aiming to understand its potential for treating cardiovascular and cerebrovascular diseases. This study utilized DFT methods, molecular electrostatic potential (MEP) calculations, and molecular docking studies to evaluate the compound's therapeutic potential (Ranjith et al., 2022).